Cas no 1849230-76-7 (CID 85419895)

• Product Name: CID 85419895
• CAS No: 1849230-76-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5275826
• Update Time: 2025-05-22

CID 85419895 Chemical and Physical Properties

Names and Identifiers

• CID 85419895
• 2-Oxiranecarbonitrile, 3-methyl-3-pentyl-

• Inchi： 1S/C9H15NO/c1-3-4-5-6-9(2)8(7-10)11-9/h8H,3-6H2,1-2H3
• InChI Key： WFDFXJTUUBRRGC-UHFFFAOYSA-N
• SMILES： O1C(C)(CCCCC)C1C#N

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 239.3±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on CID 85419895

Compound CAS No. 1849230-76-7: A Comprehensive Overview

The compound with CAS number 1849230-76-7, also identified as CID 85419895, is a fascinating molecule that has garnered significant attention in the scientific community. This compound, which belongs to the class of organic heterocyclic compounds, exhibits unique chemical properties and potential applications across various fields. Recent advancements in its synthesis and characterization have further highlighted its significance in modern chemistry and materials science.

Recent studies have focused on the spectroscopic properties of CAS 1849230-76-7, revealing its ability to absorb and emit light in specific wavelengths. This characteristic makes it a promising candidate for applications in optoelectronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers have also explored its role in catalytic processes, where it has shown remarkable efficiency in facilitating key chemical reactions under mild conditions.

The synthesis of CAS 1849230-76-7 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One of the most notable breakthroughs in its synthesis is the use of transition metal catalysts, which have significantly improved the yield and purity of the compound. This development has paved the way for large-scale production, making it more accessible for industrial applications.

In terms of structural analysis, CAS 1849230-76-7 features a complex arrangement of atoms, including nitrogen and oxygen functionalities, which contribute to its unique reactivity. Advanced computational methods, such as density functional theory (DFT), have been employed to study its electronic structure and predict its behavior under various conditions. These insights have been instrumental in designing new materials based on this compound.

Beyond its chemical properties, CAS 1849230-76-7 has shown potential in the field of biomedical research. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The environmental impact of CAS 1849230-76-7 is another area of interest. Scientists are investigating its biodegradability and potential effects on ecosystems. Initial findings indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This is particularly important for industries looking to adopt more sustainable practices.

In conclusion, CAS number 1849230-76-7 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization, position it as a key player in future technological innovations. As research continues to unfold, we can expect even more groundbreaking discoveries related to this intriguing molecule.